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‘ Compound of Interest

Compound Name: Direct red 239

Cat. No.: B12366353

An In-depth Technical Guide to Direct Red 239
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties,
synthesis, and applications of the disazo dye, Direct Red 239. The information is intended for researchers,
scientists, and professionals in drug development and related fields who require detailed technical information on
this compound.

Chemical Structure and Identification

Direct Red 239 is a complex disazo dye characterized by the presence of two azo (-N=N-) groups, which are
responsible for its color. Its chemical structure is based on naphthalene sulfonic acid derivatives.

IUPAC Name: tetrasodium;4-hydroxy-7-[[5-hydroxy-7-sulfonato-6-[(6-sulfonatonaphthalen-2-
yl)diazenyl]naphthalen-2-ylJcarbamoylamino]-3-[(6-sulfonatonaphthalen-2-yl)diazenyllnaphthalene-2-sulfonate[1][2]

CAS Number: 60202-35-9[3][4][5][6][71[8][9]
Molecular Formula: Cs1H24NsNasO15S4[1][2]

Canonical SMILES:
C1=CC2=C(C(=C(C=C2C=C1NC(=0O)NC3=CC4=CC(=C(C(=C4C=C3)O)N=NC5=CC6=C(C=C5)C=C(C=C6)S(=0)
(=0)[O-])S(=0)(=0)[0-])S(=0)(=0)[O-])N=NC7=CC8=C(C=C7)C=C(C=C8)S(=0)(=0)[O-])O.[Na+].[Na+].[Na+].
[Na+][1]

Physicochemical Properties

A summary of the key physicochemical properties of Direct Red 239 is presented in the table below for easy
reference and comparison.
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Property Value Reference
Molecular Weight 1060.9 g/mol [2]

Appearance Red-brown powder [4qel811og11]12]
Melting Point >300 °C [B][5][11][12]

Soluble in water (yielding a yellow-
light red solution), N,N-
dimethylformamide (DMF), and
- concentrated sulfuric acid (producing
Solubility _ (3105181101 1][12]
a blue-ray red-purple solution).
Slightly soluble in ethanol and

chloroform. Insoluble in acetone and

butanol.
pH (in solution) 7.0-9.0 [13]
Light Fastness 5 [61[14]
Washing Fastness 3-4 [6]

. ) Approximately 483.5 nm
Absorption Maximum (Amax) )
(unmetallized)

Synthesis of Direct Red 239

The synthesis of Direct Red 239 is a multi-step process that primarily involves diazotization and azo coupling
reactions. A non-phosgene route has been developed for its production, which includes condensation,
diazotization, and coupling stages.

Experimental Protocol Overview:

While specific, detailed laboratory-scale protocols are not readily available in the public domain, the general
industrial synthesis can be outlined as follows:

« Condensation: The initial step involves the condensation of precursor molecules. A key raw material is an
aromatic acid. This is dissolved in water, and the pH is adjusted with a base. The mixture is heated to facilitate
dissolution.

« Diazotization: An aromatic amine precursor is treated with a source of nitrous acid (e.g., sodium nitrite in the
presence of a strong acid like hydrochloric acid) at a low temperature (typically 0-5 °C) to form a diazonium salt.
The temperature must be carefully controlled as diazonium salts are unstable at higher temperatures.

e Azo Coupling: The diazonium salt solution is then slowly added to a solution of the coupling component (a
naphthol derivative) under alkaline conditions. The reaction mixture is kept cool to ensure the stability of the
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diazonium salt and to control the coupling reaction. The coupling reaction results in the formation of the azo
linkage and the precipitation of the dye.

« Purification: The synthesized dye is then purified, typically by filtration, washing to remove unreacted starting
materials and by-products, and drying.

Logical Workflow for Synthesis:
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Raw Material Selection
(Aromatic Acid & Amine Precursors)

Acid & Sodium Nitrite

(0-5 °C) Alkaline Solution

Dissolution & pH Adjustment

Preparation of Coupling Component
(Naphthol Derivative Solution)

Diazotization of Aromatic Amine —P>

Diazonium Salt Coupling Component

Azo Coupling

Purification
(Filtration, Washing, Drying)

Direct Red 239
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" Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no
warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your
experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and

advanced chemicals, empowering scientists and researchers to Ontario, CA 91761, United States

drive progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com
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